Cas no 1882353-60-7 (5-[(3-Amino-4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-2-one)

• Product Name: 5-[(3-Amino-4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-2-one
• CAS No: 1882353-60-7
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 6587042
• PubChem ID: 130517232
• Update Time: 2025-10-30

5-[(3-Amino-4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1107917
• 5-[(3-Amino-4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-2-one
• 1882353-60-7

• Inchi： 1S/C9H14N4O/c1-6-4-13(12-9(6)10)5-7-2-3-8(14)11-7/h4,7H,2-3,5H2,1H3,(H2,10,12)(H,11,14)
• InChI Key： DVFXVWIGKVLRNM-UHFFFAOYSA-N
• SMILES： O=C1CCC(CN2C=C(C)C(N)=N2)N1

Computed Properties

• Exact Mass: 194.11676108g/mol
• Monoisotopic Mass: 194.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 72.9Ų

Additional information on 5-[(3-Amino-4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-2-one

Introduction to 5-[(3-Amino-4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-2-one (CAS No. 1882353-60-7)

5-[(3-Amino-4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-2-one, also known by its CAS number 1882353-60-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidinones and features a unique structural motif that includes a pyrazole ring and an amino group. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The molecular structure of 5-[(3-Amino-4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-2-one is characterized by a pyrrolidinone core, which is a five-membered ring containing an oxygen atom and a ketone group. The pyrazole ring, attached via a methyl group, introduces additional functionalities that can influence the compound's reactivity and biological activity. The presence of the amino group further enhances its potential for forming hydrogen bonds and participating in various chemical reactions.

Recent studies have explored the pharmacological properties of 5-[(3-Amino-4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-2-one. One notable area of research involves its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been investigated for its ability to inhibit kinases, which are key enzymes in signal transduction pathways and are often implicated in the development of cancer and other diseases. Preliminary results have shown that this compound exhibits selective inhibition of certain kinases, suggesting its potential as a lead compound for drug development.

In addition to its enzymatic inhibition properties, 5-[(3-Amino-4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-2-one has also been studied for its anti-inflammatory effects. In vitro experiments have demonstrated that it can reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in immune cells. This property makes it a potential candidate for treating inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 5-[(3-Amino-4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-2-one has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 5-(bromomethyl)pyrrolidinone with 3-amino-4-methylpyrazole in the presence of a base. This method provides a straightforward and efficient route to the target compound, making it accessible for further research and development.

The solubility and stability of 5-[(3-Amino-4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-2-one are important considerations for its use in pharmaceutical formulations. Studies have shown that it exhibits good solubility in organic solvents such as DMSO and ethanol, which facilitates its use in biological assays and drug delivery systems. Additionally, its stability under various conditions, including pH changes and temperature variations, has been evaluated to ensure its reliability in different applications.

Clinical trials are currently underway to assess the safety and efficacy of 5-[(3-Amino-4-methyl-1H-pyrazol-1-y l)methyl]pyrrolidin -2-one. Early-phase trials have focused on evaluating its pharmacokinetic profile and identifying any potential side effects. Preliminary data suggest that it is well-tolerated at therapeutic doses, with no significant adverse events reported. These findings are encouraging and support further investigation into its therapeutic potential.

In conclusion, 5 - [(3 -Amino -4 -m ethyl - 1 H - py razol - 1 - yl )m ethyl ]py rroli din - 2 - one (CAS No . 188 2 3 5 3 - 60 - 7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential, with the aim of translating these findings into effective treatments for various diseases.